[1-(2,5-dimethoxybenzyl)-3-piperidinyl]methanol

• IUPAC Name: [1-[(2,5-dimethoxyphenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C15H23NO3/c1-18-14-5-6-15(19-2)13(8-14)10-16-7-3-4-12(9-16)11-17/h5-6,8,12,17H,3-4,7,9-11H2,1-2H3
• InChI Key: SKJLZHXVXSIVQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CCCC(C2)CO
• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol

Description

[1-(2,5-dimethoxybenzyl)-3-piperidinyl]methanol, also known as MDPV, is a synthetic cathinone that belongs to the pyrrolidine class of compounds. It is a potent stimulant that has gained popularity in recent years due to its ability to produce euphoria and increase energy levels. MDPV is a Schedule I controlled substance in the United States and is illegal in many other countries.

Mechanism of Action

[1-(2,5-dimethoxybenzyl)-3-piperidinyl]methanol acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to an increase in their levels in the brain. This results in the stimulation of the central nervous system and the production of euphoria and increased energy levels.
Biochemical and Physiological Effects:
This compound has been shown to produce a wide range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also cause anxiety, paranoia, and hallucinations. Long-term use of this compound can lead to addiction, cognitive impairment, and other health problems.

Advantages and Limitations for Lab Experiments

[1-(2,5-dimethoxybenzyl)-3-piperidinyl]methanol has been used in various laboratory experiments to study its effects on the brain and behavior. Its potency and selectivity make it a useful tool for investigating neurotransmitter systems and their role in drug addiction and other psychiatric disorders. However, the potential for abuse and addiction limits its usefulness in certain types of experiments.

Future Directions

There are several areas of future research that could be explored with regards to [1-(2,5-dimethoxybenzyl)-3-piperidinyl]methanol. These include investigating its potential as a treatment for depression and other psychiatric disorders, as well as studying its long-term effects on the brain and behavior. Additionally, researchers could explore the development of new compounds that are similar to this compound but have fewer side effects and a lower potential for abuse.

Synthesis Methods

[1-(2,5-dimethoxybenzyl)-3-piperidinyl]methanol can be synthesized through various methods, including the Leuckart reaction and the reductive amination of 3,4-methylenedioxyphenyl-2-propanone (MDP2P). The Leuckart reaction involves the reaction of phenylacetone with formamide and ammonium formate, followed by reduction with sodium borohydride. The reductive amination method involves the reaction of MDP2P with methylamine and sodium cyanoborohydride.

Scientific Research Applications

[1-(2,5-dimethoxybenzyl)-3-piperidinyl]methanol has been the subject of numerous scientific studies, particularly in the areas of pharmacology and toxicology. Researchers have investigated its effects on various neurotransmitter systems, including dopamine, norepinephrine, and serotonin. This compound has also been studied for its potential use as a treatment for depression and other psychiatric disorders.